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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of Magnesium Diboride (MgB:) in cryogen-free superconducting magnet systems. The
information is tailored for professionals in research, scientific, and drug development fields who
are interested in leveraging the advantages of MgB: for applications such as Magnetic
Resonance Imaging (MRI) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction to MgB:z for Cryogen-Free Systems

Magnesium Diboride (MgB2z) has emerged as a promising material for superconducting
magnets, offering a unique combination of properties that make it particularly suitable for
cryogen-free operation. Discovered as a superconductor in 2001, MgB:z has a relatively high
critical temperature (Tc) of approximately 39 K (-234 °C)[1][2][3]. This is significantly higher
than traditional low-temperature superconductors (LTS) like NbTi (~9 K) and NbsSn (~18 K),
allowing for a larger temperature margin and simplified cooling requirements[1][4].

The primary advantage of this higher Tc is the ability to use cryocoolers (such as Gifford-
McMahon or pulse tube refrigerators) to achieve the necessary operating temperatures
(typically 10-25 K) without the need for liquid helium[1][4][5][6]. This "cryogen-free" approach
eliminates the logistical challenges and rising costs associated with liquid helium, a finite and
increasingly expensive resource[7][8]. For applications in drug development and research,
such as high-resolution imaging and spectroscopy, the stability and ease of operation of
cryogen-free MgB2 magnets present a significant advantage.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b079705?utm_src=pdf-interest
https://samdong.com/us/product/product9.do
https://en.wikipedia.org/wiki/Magnesium_diboride
https://www.jsap.or.jp/jsapi/Pdf/Number06/04_CuttingEdge1.pdf
https://samdong.com/us/product/product9.do
https://pmc.ncbi.nlm.nih.gov/articles/PMC6639028/
https://samdong.com/us/product/product9.do
https://pmc.ncbi.nlm.nih.gov/articles/PMC6639028/
https://www.researchgate.net/publication/224309594_Construction_and_Operation_of_Cryogen_Free_hboxMgB_2_Magnets_for_Open_MRI_Systems
https://www.americanmagnetics.com/datasheets/Cryogen_Free_Magnets_Info_Brief.pdf
https://spinoff.nasa.gov/Spinoff2012/hm_6.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9563318/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Quantitative Data Summary

The following tables summarize the key quantitative properties of MgB2 superconductors,
providing a basis for comparison with other superconducting materials.

Table 1: Superconducting Properties of MgB:2
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Property

Value Conditions References

Critical Temperature

(Te)

39K Zero magnetic field [L][2113][9]

Upper Critical Field

~14 T (parallel to ab

planes), ~3 T ] ] )
Anisotropic properties [2]

(Hc2) (perpendicular to ab
planes)
Upper Critical Field
o Upto 74T [2]
(Hc2) in thin films
Upper Critical Field
o Upto55T [2]
(Hc2) in fibers
Critical Current
) 10° A/Im2 at5T [2]
Density (Jc)
108 A/m2 at10T [2]
107 A/mz atis5T [2]
108 A/mz at18T [2]
10° A/m2 at20T [2]
>105 Alcm? 5 K, self-field [10]
10 K, self-field (18-
8x10* A/lcm? ] [10]
filamentary tape)
15K, 3T (Fe/MgB:
5.6x10* A/cm? ] [10]
wire)
25K, 2 T (Fe/MgB:2
5.1x10* A/cm?2 [10]

wire)

110 A/mm?2

4.2 K, 10 T (with

iy [9]
MgH:z addition)

205 A/mm?2

4.2 K, 10 T (without

. [9]
MgH:= addition)
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Table 2: Comparison of Superconducting Materials

Critical Common . Key
Superconduct . Cooling
Temperature Operating Advantages of
or Method
(Tc) Temperature MgB:
Higher operating
temperature,

cryogen-free
operation, lower
Cryocooler cost of raw
MgB:2 ~39 K[1][2] 10 - 25 K[4][11] ,
(Cryogen-free)[1]  materials
(magnesium and
boron are
abundant)[12],

lightweight[1].

Established

NbTi ~9 K[1] ~4.2 K Liquid Helium
technology.

Higher magnetic
NbsSn ~18 K[1] ~4.2 K Liquid Helium field capabilities
than NbTi.

Higher Tc, but
YBCO/BSCCO Cryocooler or more complex
>77K 10 - 60 K[13] o _
(HTS) Liquid Nitrogen and expensive to

manufacture.

Experimental Protocols

Fabrication of MgB2 Superconducting Wire via Powder-
in-Tube (PIT) Method

The Powder-in-Tube (PIT) method is a widely used technique for manufacturing MgB2 wires.[9]
[14][15] It can be performed using either an in-situ or ex-situ process. The in-situ method, which
involves reacting the constituent powders within the tube, is generally more effective for
achieving high critical current densities.[5]
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Materials and Equipment:

Magnesium (Mg) powder (e.g., 98% purity)[14][16]
e Amorphous Boron (B) powder (e.g., 95% purity)[14][16]

o Metal tube (sheath): Stainless steel (e.g., SUS316L), Iron (Fe), Copper (Cu) with a barrier
layer (e.g., Ta, NbZr)[1][10][14]

o Agate mortar and pestle[14][16]

e Tube sealing equipment

e Mechanical deformation equipment (e.g., grooved roller, drawing machine)[9][17]
e Tube furnace with controlled atmosphere (e.g., Argon gas)[9]

Protocol (in-situ PIT):

» Powder Preparation: Mix Magnesium and Boron powders in a stoichiometric ratio of 1:2.[14]
For enhanced properties, doping agents like nano-sized SiC can be added.[9]

e Grinding: Thoroughly grind the mixed powders in an agate mortar for approximately 30
minutes to ensure homogeneity.[14][16]

» Encapsulation: Pack the powder mixture into the desired metal tube. The initial filling density
can influence the final properties of the wire.[14]

e Sealing: Securely seal the ends of the tube to prevent contamination and oxidation during
subsequent steps.

e Mechanical Deformation: Mechanically deform the filled tube to the desired wire diameter
using techniques like grooved-rolling and drawing.[9][17] This step is performed at room
temperature (cold working).

o Heat Treatment (Sintering): Heat-treat the wire in a tube furnace under an Argon
atmosphere. A typical sintering temperature is around 630-800°C for a duration ranging from
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30 minutes to 5 hours.[1][9][14] This step facilitates the reaction between Mg and B to form
the MgB:2 superconducting phase.

o Characterization: After cooling, the wire is ready for characterization of its superconducting
properties (Tc, Jc, Hc2).

Assembly and Operation of a Cryogen-Free MgB:
Magnet System

A typical cryogen-free MgB2 magnet system utilizes a cryocooler to maintain the operating
temperature. Solid nitrogen (SN2) can also be incorporated as a thermal mass to enhance
stability.[4][13]

Components:

» MgB:2 superconducting coil(s)

e Cryostat (vacuum chamber)

e Two-stage cryocooler (e.g., Gifford-McMahon or pulse tube)

o Thermal shield (typically attached to the first stage of the cryocooler)
o Cold head (second stage of the cryocooler, in thermal contact with the magnet)
e High-current leads

o Power supply

e Quench detection and protection system

e Temperature sensors and vacuum gauges

Protocol:

o Assembly: Mount the MgB: coil(s) within the cryostat, ensuring good thermal contact with the
second stage (cold head) of the cryocooler. The thermal shield is connected to the first stage
of the cryocooler to intercept heat radiation.
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o Evacuation: Evacuate the cryostat to a high vacuum (e.g., < 1E-6 mbar) to minimize
convective heat transfer.

e Cool-down:

o Optional pre-cooling with liquid nitrogen to 77 K can significantly reduce the cool-down
time.[8]

o Activate the cryocooler. The first stage will cool the thermal shield, while the second stage
cools the MgB2 magnet to its operating temperature (typically 10-20 K).[4][18] The cooling
process can take several hours.[8]

e Energization: Once the magnet is at a stable operating temperature, slowly ramp up the
current from the power supply to the desired level to generate the magnetic field. The ramp
rate should be controlled to avoid inducing quenches.

» Persistent Mode Operation (if applicable): For persistent mode operation, a superconducting
switch is heated to a non-superconducting state during energization. Once the desired field
is reached, the switch is cooled back into its superconducting state, and the external power
supply can be ramped down, leaving a persistent current flowing in the magnet.

o Steady-State Operation: The cryocooler continuously removes heat leaks to maintain the
magnet at its operating temperature. The cryocooler can be intentionally turned off for short
periods to eliminate vibrations for noise-sensitive measurements.[13]

» De-energization: To turn off the magnetic field, ramp down the current from the power supply
in a controlled manner.

Visualizations
Experimental Workflow for MgB2 Wire Fabrication

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9563318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6639028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9017651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9563318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5859317/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Powder Preparation

Mix Mg and B Powders (1:2 ratio)

l

Grind Mixture

Wire Fabrication

Pack Powder into Metal Tube

l

Seal Tube Ends

;

Mechanical Deformation (Rolling/Drawing)

Superconductor Formation

Heat Treatment (Sintering) in Argon

|
v

end

Click to download full resolution via product page

Caption: Workflow for in-situ Powder-in-Tube (PIT) fabrication of MgB2 wire.
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Components of a Cryogen-Free MgB2 Magnet System
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Caption: Logical relationship of components in a cryogen-free MgB2 magnet system.

Conclusion

Cryogen-free superconducting magnet systems based on MgB: offer a compelling alternative
to traditional liquid helium-cooled systems, especially for applications in research and drug
development. The higher operating temperature of MgB2 simplifies the cryogenic system,
reduces operating costs, and enhances ease of use. The protocols and data presented here
provide a foundation for researchers and scientists to explore and implement this promising
technology. As the performance of MgB2 conductors continues to improve, their adoption in a
wider range of applications, including high-field MR, is anticipated.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Cryogen-Free MgB:
Superconducting Magnet Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079705#using-mgb-for-cryogen-free-
superconducting-magnet-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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